molecular formula C₂₆H₅₃Br B1152715 1-Bromo-2-dodecyltetradecane

1-Bromo-2-dodecyltetradecane

Cat. No.: B1152715
M. Wt: 445.6
Attention: For research use only. Not for human or veterinary use.
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Description

1-Bromo-2-dodecyltetradecane is a brominated branched alkane with the molecular formula C26H53Br and a calculated molecular weight of 433.61 g/mol. Structurally, it consists of a 14-carbon tetradecane backbone with a dodecyl (12-carbon) chain attached to the second carbon and a bromine atom at the terminal position. This compound is hypothesized to exhibit properties typical of long-chain bromoalkanes, including low water solubility, high hydrophobicity, and applications in organic synthesis (e.g., alkylation reactions) or surfactant formulations due to its amphiphilic nature.

Properties

Molecular Formula

C₂₆H₅₃Br

Molecular Weight

445.6

Origin of Product

United States

Comparison with Similar Compounds

Structural and Physical Properties

The table below compares key properties of 1-bromo-2-dodecyltetradecane with other bromoalkanes:

Compound Name Molecular Formula Molecular Weight (g/mol) CAS Number Boiling Point (°C) Melting Point (°C) Solubility in Water
This compound C26H53Br 433.61 Not Available >300 (estimated) <0 (estimated) Insoluble
1-Bromododecane C12H25Br 249.23 143-15-7 258–265 Low
1-Bromopentadecane C15H31Br 291.31 629-72-1
1-Bromooctadecane C18H37Br 333.39 112-89-0
1-Bromoheptadecane C17H35Br 319.36 3508-00-7

Key Observations :

  • Chain Length Effects : Longer carbon chains (e.g., C26 vs. C12) correlate with higher molecular weights and boiling points , as well as reduced water solubility due to increased hydrophobicity .
  • Branching Impact : The dodecyl branch in this compound likely lowers its melting point compared to linear analogs (e.g., 1-bromododecane) by disrupting crystalline packing .

Functional Uses

  • Surfactants : Long-chain bromoalkanes like this compound may serve as intermediates in synthesizing cationic surfactants (e.g., quaternary ammonium compounds) .
  • Polymer Modification : Brominated alkanes are used to introduce hydrophobic chains into polymers or pharmaceuticals .

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